Cas no 1269378-64-4 ((1,4,5,6,7,8-Hexahydrocyclohepta[c]pyrazol-3-ylmethyl)methylamine dihydrochloride)

• Product Name: (1,4,5,6,7,8-Hexahydrocyclohepta[c]pyrazol-3-ylmethyl)methylamine dihydrochloride
• CAS No: 1269378-64-4
• MF: C₁₀H₁₉Cl₂N₃
• MW: 252.183960199356
• CID: 4585054
• Update Time: 2025-05-22

(1,4,5,6,7,8-Hexahydrocyclohepta[c]pyrazol-3-ylmethyl)methylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1,4,5,6,7,8-Hexahydrocyclohepta[c]pyrazol-3-ylmethyl)methylamine dihydrochloride
• 1-(1,4,5,6,7,8-Hexahydrocyclohepta[c]pyrazol-3-yl)-N-methylmethanamine dihydrochloride
• 1-(1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazol-3-yl)-N-methylmethanamine;dihydrochloride

• Inchi： 1S/C10H17N3.2ClH/c1-11-7-10-8-5-3-2-4-6-9(8)12-13-10;;/h11H,2-7H2,1H3,(H,12,13);2*1H
• InChI Key： GVCMQIRCHPRPFI-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C2CCCCCC=2C(CNC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 160
• Topological Polar Surface Area: 40.7

Experimental Properties

• Color/Form: NA

(1,4,5,6,7,8-Hexahydrocyclohepta[c]pyrazol-3-ylmethyl)methylamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on (1,4,5,6,7,8-Hexahydrocyclohepta[c]pyrazol-3-ylmethyl)methylamine dihydrochloride

Compound CAS No. 1269378-64-4: (1,4,5,6,7,8-Hexahydrocyclohepta[c]pyrazol-3-ylmethyl)methylamine Dihydrochloride

The compound with CAS No. 1269378-64-4, known as (1,4,5,6,7,8-Hexahydrocyclohepta[c]pyrazol-3-ylmethyl)methylamine dihydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic amines and is characterized by its unique structural features and potential bioactivity. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers exploring novel therapeutic agents.

The hexahydrocyclohepta[c]pyrazole core of this compound is a bicyclic structure that combines a pyrazole ring with a cyclohexane-like framework. This structural arrangement confers the molecule with exceptional stability and bioavailability. The presence of the methylamine group further enhances its pharmacokinetic properties, making it an attractive candidate for drug development. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, leveraging techniques such as catalytic hydrogenation and ring-closing metathesis.

One of the most promising applications of (1,4,5,6,7,8-Hexahydrocyclohepta[c]pyrazol-3-ylmethyl)methylamine dihydrochloride lies in its potential as a modulator of ion channels. Ion channels are critical components of cellular signaling pathways and are implicated in numerous physiological processes. Preclinical studies have demonstrated that this compound exhibits selective binding to voltage-gated sodium channels (Nav), suggesting its potential utility in treating conditions such as epilepsy and chronic pain. Furthermore, its ability to modulate other ion channel types has opened avenues for exploring its role in neurodegenerative diseases.

In addition to its ion channel modulation properties, this compound has also shown promise in anticancer research. Recent findings indicate that it may inhibit key enzymes involved in cancer cell proliferation and metastasis. The dihydrochloride salt form ensures optimal solubility and bioavailability, which are crucial for its pharmacological activity. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the preclinical testing of this compound, paving the way for potential clinical trials in the near future.

The synthesis of (1,4,5,6,7,8-Hexahydrocyclohepta[c]pyrazol-3-ylmethyl)methylamine dihydrochloride involves a multi-step process that begins with the preparation of the pyrazole precursor. Advanced synthetic techniques such as Suzuki coupling and Stille coupling have been employed to construct the bicyclic framework efficiently. The introduction of the methylamine group is achieved through reductive amination or alkylation reactions, depending on the specific conditions optimized during development.

From an environmental standpoint, this compound has been evaluated for its eco-toxicological profile. Studies conducted under controlled laboratory conditions suggest that it exhibits low toxicity to aquatic organisms when administered at concentrations relevant to expected environmental levels. This aligns with current regulatory standards aimed at minimizing the ecological footprint of chemical entities used in pharmaceutical applications.

Looking ahead, the development trajectory of (1,4,5,6,7,8-Hexahydrocyclohepta[c]pyrazol-3-ylmethyl)methylamine dihydrochloride is poised for significant growth. Its unique combination of structural features and pharmacological activities positions it as a versatile tool in drug discovery pipelines. Ongoing research is focused on optimizing its delivery mechanisms to enhance therapeutic efficacy while minimizing adverse effects.

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